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Compound of Interest

Compound Name: 3-Cyclohexylphenol

Cat. No.: B162891

CAS Number: 1943-95-9

Chemical Structure:

o |[UPAC Name: 3-cyclohexylphenol[1]

« SMILES: C1CCC(CC1)C2=CC(=CC=C2)O[1]

e InChl: INChl=1S/C12H160/c13-12-8-4-7-11(9-12)10-5-2-1-3-6-10/h4,7-10,13H,1-3,5-6H2[1]

Introduction

3-Cyclohexylphenol is an organic compound featuring a phenol ring substituted with a
cyclohexyl group at the meta position.[2] This substitution imparts unique physicochemical
properties that make it a valuable intermediate in various industrial and pharmaceutical
applications. This technical guide provides an in-depth overview of 3-Cyclohexylphenol,
including its properties, synthesis, applications, and safety considerations, with a focus on its
relevance to researchers and professionals in drug development.

Physicochemical and Spectroscopic Data

The following tables summarize the key physicochemical and spectroscopic properties of 3-
Cyclohexylphenol.
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Table 1: Physicochemical Properties of 3-Cyclohexylphenol

Property Value Reference
Molecular Formula C12H160 [1]
Molecular Weight 176.26 g/mol [1]
Colorless to pale yellow liquid
Appearance , (2]
or solid
Boiling Point 300.4 °C at 760 mmHg
Melting Point Not specified
Density 1.042 g/cm3
Moderately soluble in organic
Solubility solvents, limited solubility in [2]
water
XLogP3 4.1 [1]
Table 2: Spectroscopic Data for 3-Cyclohexylphenol
Spectroscopy Data Reference
Spectra available from John
13C NMR [1]

Wiley & Sons, Inc.

IR (Vapor Phase)

Spectra available from John

Wiley & Sons, Inc.

[1]

Mass Spec (GC-MS)

Molecular ion peak (m/z): 176.

Other major peaks at m/z 108
and 120.

[1]

Synthesis of 3-Cyclohexylphenol

Several methods have been reported for the synthesis of cyclohexylphenols, primarily through

the alkylation of phenol.
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Friedel-Crafts Alkylation of Phenol with Cyclohexene

This is a common method for synthesizing cyclohexylphenols. The reaction involves the acid-

catalyzed alkylation of phenol with cyclohexene.

Experimental Protocol Outline:

Reactants: Phenol and cyclohexene. A molar excess of phenol is often used to minimize the
formation of di-substituted products.

Catalyst: Various acid catalysts can be employed, including Brgnsted acids like sulfuric acid
and phosphoric acid, Lewis acids such as aluminum chloride, and solid acid catalysts like
zeolites (e.g., H-beta), and 12-tungstophosphoric acid supported on hydrous zirconia.[3][4]

Reaction Conditions: The reaction temperature can range from 80°C to over 200°C,
depending on the catalyst used.[5] For instance, with a 12-tungstophosphoric acid/hydrous
zirconia catalyst, the reaction can be carried out at 80°C. A patent describes a process using
fuller's earth as a catalyst with temperatures gradually raised to 257°C.[5]

Work-up: After the reaction, the catalyst is typically removed by filtration. The excess phenol
is removed by distillation. The resulting mixture of ortho-, meta-, and para-cyclohexylphenols
can be separated by fractional distillation.

One-Pot Synthesis via Phenol Hydroalkylation

A greener approach involves the one-pot synthesis of cyclohexylphenols from phenol using a

tandem catalytic system.

Experimental Protocol Outline:

Reactants: Phenol and a hydrogen source, such as isopropyl alcohol.[4]

Catalyst: A bifunctional catalyst system is used, for example, RANEY® Nickel for
hydrogenation combined with a hierarchical Beta zeolite for alkylation.[4] Another system
employs cobalt phosphide (Co2P) supported on zeolites.[6]

Reaction Conditions: The reaction can be carried out at temperatures around 150°C.[4] One
study reported high conversion (64%) and selectivity (~70%) for cyclohexylphenols after 1
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hour at this temperature.[4]

+ Advantages: This method avoids the use of separate alkylating agents like cyclohexene and
can proceed under milder conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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